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  4. 4-Tert-butyl-N-[5-cyano-7-(2-methoxyethyl)-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]benzamide
4-Tert-butyl-N-[5-cyano-7-(2-methoxyethyl)-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]benzamide 4-Tert-butyl-N-[5-cyano-7-(2-methoxyethyl)-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]benzamide
Brand Name: Vulcanchem
CAS No.: 845661-64-5
VCID: VC0356780
InChI: InChI=1S/C27H27N5O3/c1-17-7-6-12-32-22(17)29-24-21(26(32)34)15-19(16-28)23(31(24)13-14-35-5)30-25(33)18-8-10-20(11-9-18)27(2,3)4/h6-12,15H,13-14H2,1-5H3
SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=NC(=O)C4=CC=C(C=C4)C(C)(C)C)N3CCOC)C#N
Molecular Formula: C27H27N5O3
Molecular Weight: 469.5g/mol

4-Tert-butyl-N-[5-cyano-7-(2-methoxyethyl)-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]benzamide

CAS No.: 845661-64-5

Main Products

VCID: VC0356780

Molecular Formula: C27H27N5O3

Molecular Weight: 469.5g/mol

4-Tert-butyl-N-[5-cyano-7-(2-methoxyethyl)-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]benzamide - 845661-64-5

CAS No. 845661-64-5
Product Name 4-Tert-butyl-N-[5-cyano-7-(2-methoxyethyl)-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]benzamide
Molecular Formula C27H27N5O3
Molecular Weight 469.5g/mol
IUPAC Name 4-tert-butyl-N-[5-cyano-7-(2-methoxyethyl)-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]benzamide
Standard InChI InChI=1S/C27H27N5O3/c1-17-7-6-12-32-22(17)29-24-21(26(32)34)15-19(16-28)23(31(24)13-14-35-5)30-25(33)18-8-10-20(11-9-18)27(2,3)4/h6-12,15H,13-14H2,1-5H3
Standard InChIKey ZRQSSYZKKOBJBL-UHFFFAOYSA-N
SMILES CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=NC(=O)C4=CC=C(C=C4)C(C)(C)C)N3CCOC)C#N
Canonical SMILES CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=NC(=O)C4=CC=C(C=C4)C(C)(C)C)N3CCOC)C#N
PubChem Compound 4580090
Last Modified Nov 11 2021
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